1-(4-{4-[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1-piperazinyl}phenyl)ethanone

• IUPAC Name: 1-[4-[4-(1,5-dimethylpyrazol-4-yl)sulfonylpiperazin-1-yl]phenyl]ethanone
• InChI: InChI=1S/C17H22N4O3S/c1-13-17(12-18-19(13)3)25(23,24)21-10-8-20(9-11-21)16-6-4-15(5-7-16)14(2)22/h4-7,12H,8-11H2,1-3H3
• InChI Key: KNXRAQQSNQCGOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)S(=O)(=O)N2CCN(CC2)C3=CC=C(C=C3)C(=O)C
• Molecular Formula: C17H22N4O3S
• Molecular Weight: 362.4 g/mol

Description

1-(4-{4-[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1-piperazinyl}phenyl)ethanone is a chemical compound that has attracted the attention of scientists due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 1-(4-{4-[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1-piperazinyl}phenyl)ethanone is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as GABA and glutamate.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce inflammation and pain in animal models. It has also been shown to have anticonvulsant effects and may have potential applications in the treatment of epilepsy. Additionally, it has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-{4-[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1-piperazinyl}phenyl)ethanone in lab experiments is its potential as a new drug candidate. However, one limitation is that the exact mechanism of action is not fully understood, making it difficult to predict potential side effects.

Future Directions

There are several future directions for research on 1-(4-{4-[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1-piperazinyl}phenyl)ethanone. One direction is to further investigate its potential as a new drug candidate for the treatment of various diseases. Another direction is to study its effects on different neurotransmitter systems to gain a better understanding of its mechanism of action. Additionally, it may be useful to investigate potential side effects and toxicity in animal models.

Scientific Research Applications

1-(4-{4-[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1-piperazinyl}phenyl)ethanone has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties, making it a promising candidate for the development of new drugs.